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Compound of Interest

Compound Name: 2-Hepten-4-one

Cat. No.: B14161202 Get Quote

Essential Safety and Handling Guide for 2-Hepten-4-
one
Disclaimer: An official Safety Data Sheet (SDS) for 2-Hepten-4-one (CAS No. 4643-25-8) was

not available through the conducted searches. The following guidance is based on the physical

and chemical properties of 2-Hepten-4-one sourced from chemical databases and safety

protocols for similar unsaturated ketones and flammable liquids. It is imperative to handle this

chemical with caution and consult with your institution's environmental health and safety

department for specific protocols.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals. It includes operational and disposal plans with

procedural, step-by-step guidance to ensure laboratory safety.

Quantitative Data Summary
The following table summarizes the available quantitative data for 2-Hepten-4-one. This

information is critical for a proper risk assessment before handling the substance.
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Property Value Source

Molecular Formula C₇H₁₂O PubChem[1]

Molecular Weight 112.17 g/mol PubChem[1]

Appearance
Colorless liquid, pungent

aroma

Joint FAO/WHO Expert

Committee on Food Additives

(JECFA)[1][2]

Flash Point 52.22 °C (126.00 °F) The Good Scents Company[3]

Specific Gravity 0.845 - 0.852 @ 25 °C

The Good Scents Company[3],

Joint FAO/WHO Expert

Committee on Food Additives

(JECFA)[2]

Boiling Point 156-157 °C

Joint FAO/WHO Expert

Committee on Food Additives

(JECFA)[2]

Refractive Index 1.440 - 1.445 @ 20 °C

The Good Scents Company[3],

Joint FAO/WHO Expert

Committee on Food Additives

(JECFA)[2]

Solubility

Slightly soluble in water;

soluble in oils and miscible in

alcohol.

Joint FAO/WHO Expert

Committee on Food Additives

(JECFA)[2]

Operational Plan: Safe Handling and Storage
Adherence to a strict operational plan is crucial to minimize exposure and mitigate risks

associated with handling 2-Hepten-4-one.

Engineering Controls
Ventilation: Always handle 2-Hepten-4-one in a well-ventilated area, preferably within a

certified chemical fume hood to minimize inhalation of vapors.
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Ignition Sources: Due to its flammable nature, ensure that the handling area is free of open

flames, sparks, and other potential ignition sources. Use explosion-proof electrical

equipment.

Emergency Equipment: An eyewash station and a safety shower must be readily accessible

in the immediate work area.

Personal Protective Equipment (PPE)
Based on the hazards associated with flammable liquids and potential for irritation, the

following PPE is mandatory:
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Body Part
Personal Protective
Equipment

Material/Type
Recommendation

Hands Chemical-resistant gloves

For ketones, butyl rubber or

Viton® gloves are often

recommended for prolonged

contact. Nitrile gloves may

provide splash protection but

should be replaced

immediately upon

contamination.

Eyes/Face Safety goggles and face shield

Use chemical splash goggles

that conform to ANSI Z87.1

standards. A face shield should

be worn over safety goggles

when there is a significant risk

of splashing.

Body
Laboratory coat or chemical-

resistant apron

A flame-retardant lab coat is

recommended. For larger

quantities or tasks with a

higher splash potential, a

chemical-resistant apron

should be worn over the lab

coat.

Respiratory Respirator (if necessary)

All work should be conducted

in a chemical fume hood to

avoid vapor inhalation. If

engineering controls are

insufficient to maintain

exposure below acceptable

limits, a NIOSH-approved

respirator with organic vapor

cartridges is necessary.

Safe Handling Practices
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Avoid contact with skin, eyes, and clothing.

Do not inhale vapors or mists.

Keep the container tightly closed when not in use.

Ground and bond containers when transferring material to prevent static discharge.

Use non-sparking tools.

Wash hands thoroughly after handling.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, and open flames.

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

strong reducing agents.

Disposal Plan
Proper disposal of 2-Hepten-4-one and contaminated materials is critical to ensure

environmental and personnel safety.

Waste Characterization
Treat all 2-Hepten-4-one waste as hazardous and flammable chemical waste.

Step-by-Step Disposal Protocol
Waste Collection:

Collect all waste containing 2-Hepten-4-one in a dedicated, chemically compatible

container (e.g., glass or high-density polyethylene) with a secure screw cap.

Do not mix with other waste streams to prevent potentially hazardous reactions.
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Keep the waste container closed except when adding waste.

Labeling:

Clearly label the waste container with "HAZARDOUS WASTE," the full chemical name "2-
Hepten-4-one," and indicate that it is a "Flammable Liquid."

Storage of Waste:

Store the waste container in a designated, well-ventilated, and secure hazardous waste

accumulation area.

Ensure the storage area is away from ignition sources and incompatible materials.

Disposal Procedure:

Dispose of the chemical waste through your institution's established hazardous waste

management program.

Never pour 2-Hepten-4-one down the drain or dispose of it in regular trash.[4][5][6]

All contaminated materials, such as gloves, pipette tips, and absorbent pads, must also be

collected and disposed of as hazardous waste.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of 2-Hepten-4-one,

from initial preparation to final disposal.
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Preparation

Handling

Cleanup & Disposal

1. Risk Assessment
(Review Hazards)

2. Don PPE
(Gloves, Goggles, Lab Coat)

3. Prepare Workspace
(Fume Hood, No Ignition Sources)

4. Measure/Transfer
(Use Grounding, Non-Sparking Tools)

5. Perform Experiment
(In Fume Hood)

6. Decontaminate Glassware

7. Collect Waste
(Liquid & Solid)

8. Label Hazardous Waste

9. Store Waste Securely

10. Arrange for Disposal
(via EHS)

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Hepten-4-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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